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Compound Name: Pseudocoptisine chloride

Cat. No.: B8144814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pseudocoptisine chloride, a quaternary protoberberine alkaloid isolated from the tubers of

Corydalis species, has emerged as a compound of significant interest in pharmacological

research. This technical guide provides a comprehensive overview of the discovery, history,

chemical properties, and biological activities of Pseudocoptisine chloride. Detailed

experimental protocols for its isolation and key biological assays are presented, along with a

summary of quantitative data. Furthermore, this guide illustrates the known signaling pathways

and experimental workflows associated with its anti-inflammatory and anti-amnestic effects

through detailed diagrams, offering a valuable resource for researchers and professionals in

the field of drug discovery and development.

Discovery and History
Pseudocoptisine was first isolated and its structure elucidated in 1977 by Tani, Nagakura, and

Hattori from Corydalis ophiocarpa. The compound was identified as a protoberberine alkaloid, a

class of naturally occurring isoquinoline alkaloids. Its structure was determined through

spectroscopic analysis and chemical degradation. Initially, its biological activities were not

extensively explored. However, subsequent research, notably in the late 2000s, has unveiled

its potential as a therapeutic agent.
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In 2008, a study by Hung et al. reported the isolation of Pseudocoptisine from Corydalis Tuber

and was the first to describe its significant anti-amnestic and acetylcholinesterase (AChE)

inhibitory activities[1][2]. This was followed by a 2009 publication by Yun et al. that detailed its

potent anti-inflammatory effects in murine macrophages, elucidating the underlying molecular

mechanisms involving the NF-κB and MAPK signaling pathways[3]. These seminal works have

paved the way for further investigation into the therapeutic potential of Pseudocoptisine
chloride.

Chemical and Physical Properties
Pseudocoptisine chloride is a quaternary ammonium salt with a rigid pentacyclic structure

characteristic of the protoberberine alkaloid family.

Property Value Reference

Chemical Formula C₁₉H₁₄ClNO₄ [4]

Molecular Weight 355.77 g/mol [4]

CAS Number 30044-78-1 [4]

Appearance Yellow solid

Solubility Soluble in DMSO
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Experimental Protocols
Isolation of Pseudocoptisine from Corydalis Tuber
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The following protocol is based on the method described by Hung et al. (2008)[1][2].

Experimental Workflow for Isolation
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Dried tubers of Corydalis Tuber
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Substituted Isoquinoline & Benzaldehyde Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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